Cas no 29733-18-4 (diisodecyl glutarate)

• Product Name: diisodecyl glutarate
• CAS No: 29733-18-4
• MF: C₂₅H₄₈O₄
• MW: 412.646228790283
• CID: 88837
• PubChem ID: 62848
• Update Time: 2025-04-18

diisodecyl glutarate Chemical and Physical Properties

Names and Identifiers

• diisodecyl glutarate
• bis(8-methylnonyl) pentanedioate
• EINECS 249-818-1
• Pentanedioic acid,1,5-diisodecyl ester
• Pentanedioic acid,diisodecyl ester
• Pentanedioic acid, diisodecyl ester
• SCHEMBL916271
• NS00028762
• 29733-18-4
• DTXSID0067503
• AKOS015916178
• Pentanedioic acid, 1,5-diisodecyl ester
• BIS(8-METHYLNONYL) GLUTARATE

• Inchi： 1S/C25H48O4/c1-22(2)16-11-7-5-9-13-20-28-24(26)18-15-19-25(27)29-21-14-10-6-8-12-17-23(3)4/h22-23H,5-21H2,1-4H3
• InChI Key： NKTBVFBHWIMHRL-UHFFFAOYSA-N
• SMILES： O(C(CCCC(=O)OCCCCCCCC(C)C)=O)CCCCCCCC(C)C

Computed Properties

• Exact Mass: 412.35500
• Monoisotopic Mass: 412.35526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.7

Experimental Properties

• Color/Form: Not available
• Density: 0.92 g/mL at 25 °C(lit.)
• Boiling Point: >260 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.449(lit.)
• PSA: 52.60000
• LogP: 7.23630
• Solubility: Not available